Cas no 3616-24-8 (2-Amino-9-(β-D-2’-deoxyribfuranosyl)purine)

• Product Name: 2-Amino-9-(β-D-2’-deoxyribfuranosyl)purine
• CAS No: 3616-24-8
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 316084
• PubChem ID: 10879554
• Update Time: 2025-08-04

2-Amino-9-(β-D-2’-deoxyribfuranosyl)purine Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,9-(2-deoxy-b-D-erythro-pentofuranosyl)-
• 2-AMINO-9-(2'-DEOXY-B-D-RIBOFURANOSYL)PURINE
• 2-AMINO-9-(β-D-2-DEOXYRIBOFURANOSYL)PURINE
• deoxyadenosine
• purin-2-amine 2'-deoxyribonucleoside
• 2-AMINO-9-(beta-D-2-DEOXYRIBOFURANOSYL)PURINE
• 2-Aminopurine-2'-deoxyriboside
• 3616-24-8
• (2R,3S,5R)-5-(2-amino-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• (2R,3S,5R)-5-(2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• AKOS027379716
• 2-Aminopurine-9-beta-D-(2??-deoxy)riboside
• (2R,3S,5R)-5-(2-AMINOPURIN-9-YL)-2-(HYDROXYMETHYL)OXOLAN-3-OL
• SCHEMBL9151040
• Fendizoic Acid Acetate
• G67061
• TS-10262
• 2-Aminopurine-9-beta-D-(2'-deoxy)riboside
• 2-Aminopurine-9-beta-D-(2 inverted exclamation mark -deoxy)riboside
• 2-Amino-9-(β-D-2’-deoxyribfuranosyl)purine

• Inchi： 1S/C10H13N5O3/c11-10-12-2-5-9(14-10)15(4-13-5)8-1-6(17)7(3-16)18-8/h2,4,6-8,16-17H,1,3H2,(H2,11,12,14)/t6-,7+,8+/m0/s1
• InChI Key： KGCFUCMAUQBXMT-XLPZGREQSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C=NC(N)=NC1=2)O

Computed Properties

• Exact Mass: 251.10200
• Monoisotopic Mass: 251.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Density: 1.91
• Boiling Point: 661.8 °C at 760 mmHg
• Flash Point: 354 °C
• Refractive Index: 1.863
• PSA: 119.31000
• LogP: -0.36960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 2-Amino-9-(β-D-2’-deoxyribfuranosyl)purine

Introduction to 2-Amino-9-(β-D-2’-deoxyribfuranosyl)purine (CAS No. 3616-24-8)

2-Amino-9-(β-D-2’-deoxyribfuranosyl)purine, also known as adenosine, is a crucial nucleoside that plays a significant role in various biological processes. With the Chemical Abstracts Service (CAS) number 3616-24-8, adenosine is a fundamental component of nucleic acids, particularly DNA and RNA, and is involved in numerous cellular functions, including energy transfer, signal transduction, and gene expression regulation.

The structure of 2-Amino-9-(β-D--2’-deoxyribfuranosyl)purine consists of an adenine base attached to a deoxyribose sugar. This unique configuration allows it to participate in the formation of deoxyribonucleic acid (DNA) and ribonucleic acid (RNA), which are essential for the storage and transmission of genetic information. The adenine base is one of the four nitrogenous bases found in DNA, alongside guanine, cytosine, and thymine.

In recent years, significant advancements have been made in understanding the biological functions and therapeutic applications of adenosine. Research has shown that adenosine acts as a signaling molecule in various physiological processes, such as neurotransmission, immune response, and cardiovascular regulation. For instance, adenosine receptors (A1, A2A, A2B, and A3) are widely distributed throughout the body and play critical roles in modulating these processes.

One of the most notable applications of adenosine is in the treatment of cardiac arrhythmias. Adenosine is used as an antiarrhythmic agent due to its ability to transiently slow down heart rate by activating A1 receptors in the sinoatrial node. This effect makes it particularly useful in managing supraventricular tachycardia (SVT), where it can rapidly restore normal sinus rhythm. Clinical trials have consistently demonstrated the efficacy and safety of adenosine in this context.

Beyond its cardiovascular applications, adenosine has also been explored for its potential in neuroprotection. Studies have shown that adenosine can reduce neuronal damage following ischemic events by activating A1 receptors and inhibiting excitotoxicity. This neuroprotective effect has led to ongoing research into the use of adenosine-based therapies for conditions such as stroke and traumatic brain injury.

In the realm of cancer research, adenosine has been implicated in tumor microenvironment modulation. Adenosine can suppress immune responses by activating A2A receptors on T cells and natural killer (NK) cells, thereby creating an immunosuppressive environment that may promote tumor growth. This discovery has sparked interest in developing adenosine receptor antagonists as potential cancer immunotherapies.

The pharmacological properties of adenosine have also been leveraged in the development of novel drugs. For example, selective agonists and antagonists of adenosine receptors are being investigated for their therapeutic potential in conditions such as chronic pain, inflammation, and neurodegenerative diseases. These compounds offer promising avenues for targeted therapy with fewer side effects compared to traditional treatments.

In conclusion, 2-Amino-9-(β-D-2’-deoxyribfuranosyl)purine (CAS No. 3616-24-8) is a multifaceted molecule with a wide range of biological functions and therapeutic applications. Its role in DNA and RNA synthesis, signaling pathways, and disease management underscores its importance in both basic research and clinical practice. Ongoing studies continue to unravel new insights into the mechanisms of action and potential uses of this vital nucleoside.